Cas no 86100-63-2 (α-Septithiophene)

• Product Name: α-Septithiophene
• CAS No: 86100-63-2
• MF: C₂₈H₁₆S₇
• MW: 576.881637573242
• MDL: MFCD29050434
• CID: 662611
• PubChem ID: 87558932
• Update Time: 2025-04-19

α-Septithiophene Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2''''''-Septithiophene
• alpha-Septithiophene
• 2,5-bis[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophene
• 1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~:6~5~,7~2~-Septithiophene (non-preferred name)
• MFCD29050434
• 2504202-58-6
• DTXSID70518889
• S0505
• YSWG772
• 86100-63-2
• D92263
• SCHEMBL13942801
• alpha-Septithiophene ,
• α-Septithiophene
• 1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~:6~5~,7~2~-Septithiophene

• MDL： MFCD29050434
• Inchi： 1S/C28H16S7/c1-3-17(29-15-1)19-5-7-21(31-19)23-9-11-25(33-23)27-13-14-28(35-27)26-12-10-24(34-26)22-8-6-20(32-22)18-4-2-16-30-18/h1-16H
• InChI Key： DCIYLINCGGGNLC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1)C1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1

Computed Properties

• Exact Mass: 577.94500
• Monoisotopic Mass: 575.92969873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.4±0.1 g/cm3
• Melting Point: 328°C(lit.)
• Boiling Point: 726.6±60.0 °C at 760 mmHg
• Flash Point: 393.2±32.9 °C
• PSA: 194.74000
• LogP: 11.94270
• Solubility: Not determined
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

α-Septithiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)